Cas no 144036-36-2 (4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo-)

• Product Name: 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo-
• CAS No: 144036-36-2
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 1314579
• PubChem ID: 2828792
• Update Time: 2025-10-28

4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo-
• Cambridge id 5119654
• 144036-36-2
• 2-amino-4-{3-nitrophenyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• AKOS016043112
• AH-034/04908007
• 2-amino-3-cyano-4-(3-nitrophenyl)-5-oxo-7,7-dimethyl-5,6,7,8-tetra-hydro-4h-chromene
• Z56813184
• Oprea1_739514
• STK038023
• CS-0110766
• 2-amino-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• AB00074160-01
• CHEMBL1085164
• 2-amino-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• AKOS000487277
• SR-01000408403-1
• SR-01000408403

• Inchi： 1S/C18H17N3O4/c1-18(2)7-13(22)16-14(8-18)25-17(20)12(9-19)15(16)10-4-3-5-11(6-10)21(23)24/h3-6,15H,7-8,20H2,1-2H3
• InChI Key： VEQGLLBDKJRYDE-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=C(C=2)[N+](=O)[O-])C2C(CC(C)(C)CC1=2)=O)N

Computed Properties

• Exact Mass: 339.12201
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 119.25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo-

Introduction to 4H-1-Benzopyran-3-carbonitrile, 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo- (CAS No. 144036-36-2)

4H-1-Benzopyran-3-carbonitrile, 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo- (CAS No. 144036-36-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzopyrans and is characterized by its unique structural features, including a tetrahydrofuran ring, a nitrile group, and a nitrophenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4H-1-Benzopyran-3-carbonitrile, 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo- is particularly noteworthy due to its intricate arrangement of functional groups. The presence of the nitrile group and the nitrophenyl substituent imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The tetrahydrofuran ring provides additional stability and conformational flexibility, making it an attractive scaffold for drug design.

Recent studies have explored the potential therapeutic applications of 4H-1-Benzopyran-3-carbonitrile, 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo-. One area of particular interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that it may have potential as a novel anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4H-1-Benzopyran-3-carbonitrile, 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo- has also been investigated for its antioxidant properties. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic properties of 4H-1-Benzopyran-3-carbonitrile, 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo- have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the compound can be effectively absorbed and distributed in the body to exert its therapeutic effects.

Clinical trials are currently underway to further assess the safety and efficacy of 4H-1-Benzopyran-3-carbonitrile, 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo-. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4H-1-Benzopyran-3-carbonitrile, 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(3-nitrophenyl)-5-oxo- (CAS No. 144036-36-2) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique chemical structure and multifaceted biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications in clinical settings.